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Introduction

Bromoxynil butyrate, with the IUPAC name 2,6-dibromo-4-cyanophenyl butanoate, is a post-
emergence herbicide used for the control of broadleaf weeds.[1][2] It belongs to the nitrile
herbicide group and acts by inhibiting photosynthesis and uncoupling mitochondrial oxidative
phosphorylation in plants.[3] In mammalian systems, bromoxynil butyrate is rapidly
metabolized, with its toxicity primarily attributed to the parent compound, bromoxynil.[1][3] This
technical guide provides a comprehensive overview of the core physicochemical properties of
bromoxynil butyrate, details the standard experimental protocols for their determination, and
visualizes key metabolic and toxicological pathways.

Core Physicochemical Properties

The physicochemical properties of bromoxynil butyrate are crucial for understanding its
environmental fate, transport, and toxicological profile. These properties have been determined
using internationally accepted standard protocols, primarily the OECD Guidelines for the
Testing of Chemicals.

Table 1: Identification and Structure
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Property Value Source

Common Name Bromoxynil butyrate [1]

2,6-dibromo-4-cyanophenyl

IUPAC Name [1114]
butanoate

CAS Registry Number 3861-41-4 [1][5]

Molecular Formula C11H9Br2NO:z [61[71[8]

Molecular Weight 347.00 g/mol [5][6]
2,6-dibromo-4-cyanophenyl

Chemical Structure ( yanopheny) [9]
butanoate

Table 2: Physical and Chemical Properties

Property Value Temperature (°C) Source

81-84 °C (Technical

Melting Point N/A [1]
Grade)

86 °C (Pure) N/A [1]

N ) 325 °C (Technical

Boiling Point N/A [1]
Grade)

353-356 °C (Pure) N/A [1]I2]

Water Solubility 5.4 mg/L 20 [1]

Vapor Pressure 2.8x107* Pa 20 [1]

6.7 x 10~* Pa 25 [1]

Octanol-Water

Partition Coefficient 3.86 40 [1]
(log Kow)

3.94 N/A [9]

Relative Density 1.75 20 [1]
Henry's Law Constant  1.80 x 102 Pam3mol 20 [1]
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Experimental Protocols

The determination of the physicochemical properties of chemical substances like bromoxynil
butyrate follows standardized and validated methodologies to ensure accuracy and
reproducibility. The Organisation for Economic Co-operation and Development (OECD)
provides a set of internationally recognized guidelines for the testing of chemicals.

Melting and Boiling Point Determination

The melting and boiling points of bromoxynil butyrate are determined using standard
laboratory methods. A common technique for melting point determination involves placing a
small, purified sample in a capillary tube and heating it in a calibrated apparatus.[10] The
temperature range from the first appearance of liquid to the complete melting of the solid is
recorded.[10] For boiling point determination, the substance is heated, and the temperature at
which its vapor pressure equals the surrounding atmospheric pressure is measured.[11]

Water Solubility (OECD 105)

The water solubility of bromoxynil butyrate is determined according to OECD Guideline 105.
[12] This guideline describes two primary methods: the column elution method for substances
with low solubility and the flask method for substances with higher solubility.[12][13] Given
bromoxynil butyrate's low water solubility, the column elution method is generally more
appropriate. In this method, a column is packed with an inert carrier material coated with the
test substance. Water is then passed through the column at a slow, constant rate, and the
concentration of the substance in the eluted water is measured until saturation is reached.[13]

Vapor Pressure (OECD 104)

The vapor pressure of bromoxynil butyrate can be determined using methods outlined in
OECD Guideline 104. Several methods are available, including the dynamic method, static
method, and effusion method.[11] The choice of method depends on the expected vapor
pressure range. For a compound like bromoxynil butyrate with a low vapor pressure, the gas
saturation method (a dynamic method) is often employed.[14] In this method, a stream of inert
gas is passed over the substance at a known rate, and the amount of substance transported by
the gas is determined, from which the vapor pressure can be calculated.[14]

Octanol-Water Partition Coefficient (OECD 107, 117, 123)
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The octanol-water partition coefficient (Kow) is a critical parameter for assessing the
environmental partitioning and bioaccumulation potential of a substance. OECD provides
several guidelines for its determination:

o OECD 107 (Shake Flask Method): This is the traditional method where the substance is
dissolved in a mixture of n-octanol and water.[1] The mixture is shaken until equilibrium is
reached, and the concentration of the substance in each phase is measured.[15]

e OECD 117 (HPLC Method): This method uses high-performance liquid chromatography
(HPLC) to estimate the log Kow.[5][6] The retention time of the substance on a reverse-
phase column is compared to that of reference compounds with known log Kow values.[6]

o OECD 123 (Slow-Stirring Method): This method is particularly suitable for highly lipophilic
substances and minimizes the formation of micro-emulsions that can interfere with accurate
measurements.[1] The two phases are stirred slowly over a longer period to reach
equilibrium.[1]

Signaling Pathways and Metabolism
Mechanism of Action in Plants

Bromoxynil, the active metabolite of bromoxynil butyrate, is a potent inhibitor of
photosynthesis in susceptible plants. It acts on Photosystem Il (PSII) of the photosynthetic
electron transport chain.[16][17][18] Specifically, it binds to the D1 protein in PSII, blocking the
electron flow from quinone A (QA) to quinone B (QB).[17] This interruption of the electron
transport chain leads to a buildup of reactive oxygen species, causing rapid cellular damage,
chlorosis, and necrosis.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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